Cas no 12236-10-1 (Disperse Red 91)

• Product Name: Disperse Red 91
• CAS No: 12236-10-1
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 86762
• Update Time: 2026-05-14

Disperse Red 91 Chemical and Physical Properties

Names and Identifiers

• Disperse Red 91
• 1-amino-4-hydroxy-2-[(6-hydroxyhexyl)oxy]anthracene-9,10-dione

• Inchi： InChI=1S/C20H21NO5/c21-18-15(26-10-6-2-1-5-9-22)11-14(23)16-17(18)20(25)13-8-4-3-7-12(13)19(16)24/h3-4,7-8,11,22-23H,1-2,5-6,9-10,21H2
• InChI Key： RQLMZSLFKGNXTO-UHFFFAOYSA-N
• SMILES： OCCCCCCOC1C=C(O)C2C(C3=CC=CC=C3C(=O)C=2C=1N)=O

Computed Properties

• Exact Mass: 355.14203
• Monoisotopic Mass: 355.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 3.6
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Density: 1.347
• Boiling Point: 638.6 °C at 760 mmHg
• Flash Point: 340 °C
• Refractive Index: 1.649
• PSA: 109.85
• LogP: 3.26250